5-(4-bromophenyl)-1-ethyl-7-methyl-2-phenyl-1H-1,3,4-benzotriazepine

• IUPAC Name: 5-(4-bromophenyl)-1-ethyl-7-methyl-2-phenyl-1,3,4-benzotriazepine
• InChI: InChI=1S/C23H20BrN3/c1-3-27-21-14-9-16(2)15-20(21)22(17-10-12-19(24)13-11-17)25-26-23(27)18-7-5-4-6-8-18/h4-15H,3H2,1-2H3
• InChI Key: BPHQODVTWOSKCC-UHFFFAOYSA-N
• Canonical SMILES: CCN1C2=C(C=C(C=C2)C)C(=NN=C1C3=CC=CC=C3)C4=CC=C(C=C4)Br
• Molecular Formula: C23H20BrN3
• Molecular Weight: 418.3 g/mol

Description

5-(4-bromophenyl)-1-ethyl-7-methyl-2-phenyl-1H-1,3,4-benzotriazepine is a benzodiazepine derivative that has been synthesized and studied for its potential use as a pharmaceutical drug. This compound is also known as BRL-46470 and is a potent ligand for the GABA-A receptor.

Mechanism of Action

The mechanism of action of 5-(4-bromophenyl)-1-ethyl-7-methyl-2-phenyl-1H-1,3,4-benzotriazepine involves its binding to the GABA-A receptor. This receptor is a type of ionotropic receptor that is activated by the neurotransmitter gamma-aminobutyric acid (GABA). When the receptor is activated, it causes an influx of chloride ions into the neuron, which hyperpolarizes the cell and decreases its excitability. This results in the anxiolytic, sedative, and anticonvulsant effects of 5-(4-bromophenyl)-1-ethyl-7-methyl-2-phenyl-1H-1,3,4-benzotriazepine.
Biochemical and Physiological Effects:
5-(4-bromophenyl)-1-ethyl-7-methyl-2-phenyl-1H-1,3,4-benzotriazepine has been shown to have several biochemical and physiological effects. It has been shown to increase the binding of GABA to the GABA-A receptor, which enhances the inhibitory effects of GABA. It has also been shown to decrease the firing rate of neurons in the brain, which contributes to its anxiolytic and sedative effects. Additionally, it has been shown to decrease the amplitude and frequency of epileptic discharges in animal models, which contributes to its anticonvulsant effects.

Advantages and Limitations for Lab Experiments

One advantage of 5-(4-bromophenyl)-1-ethyl-7-methyl-2-phenyl-1H-1,3,4-benzotriazepine for lab experiments is its potency and selectivity for the GABA-A receptor. This makes it a useful tool for studying the effects of GABAergic drugs on the brain. However, one limitation is its potential for side effects, such as sedation and motor impairment, which can make it difficult to interpret the results of experiments.

Future Directions

There are several future directions for research on 5-(4-bromophenyl)-1-ethyl-7-methyl-2-phenyl-1H-1,3,4-benzotriazepine. One direction is to study its potential use in the treatment of anxiety disorders, insomnia, and epilepsy in humans. Another direction is to study its effects on other neurotransmitter systems, such as the glutamatergic and dopaminergic systems. Additionally, further research is needed to determine the optimal dosing and administration of 5-(4-bromophenyl)-1-ethyl-7-methyl-2-phenyl-1H-1,3,4-benzotriazepine for therapeutic use.

Scientific Research Applications

5-(4-bromophenyl)-1-ethyl-7-methyl-2-phenyl-1H-1,3,4-benzotriazepine has been studied for its potential use as a pharmaceutical drug. It has been shown to have anxiolytic, sedative, and anticonvulsant effects in animal models. It has also been studied for its potential use in the treatment of anxiety disorders, insomnia, and epilepsy.